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Compound of Interest

Compound Name: BP Fluor 405 Cadaverine

Cat. No.: B15598660

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of BP Fluor 405 Cadaverine, a blue-

fluorescent dye primarily utilized for the labeling of molecules containing carboxylic acids or for

cell fixation. Its water-solubility and high fluorescence quantum yield make it a valuable tool in

various biological and chemical research applications.

Core Properties and Specifications
BP Fluor 405 Cadaverine is a carbonyl-reactive building block that forms a stable amide bond

with carboxylic groups in the presence of an activator, such as EDC (1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide). It is also employed in cell fixation protocols using

formaldehyde or glutaraldehyde. The fluorophore is well-suited for multicolor applications due

to its excitation spectrum, which is ideal for the 407 nm spectral line of a krypton laser or the

408 nm violet laser diode.[1] Its fluorescence is pH-insensitive between pH 4 and 10.[2][3]

The key photophysical and chemical properties of BP Fluor 405 Cadaverine are summarized

in the table below for easy reference and comparison.
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Property Value Reference

Excitation Maximum (λex) 399 nm [1]

Emission Maximum (λem) 422 nm [1]

Molar Extinction Coefficient (ε) 29,000 cm⁻¹M⁻¹ [1]

Molecular Weight (MW) 597.6 g/mol [1]

Chemical Formula C₂₃H₂₁N₂O₁₁S₃ [1]

Solubility Water, DMSO, DMF [1]

Storage Condition -20°C [1]

Experimental Protocols
This protocol outlines a general procedure for conjugating BP Fluor 405 Cadaverine to a

protein or other molecule containing accessible carboxylic acid groups. The user should

optimize the molar ratios of the reactants for their specific application.

Materials:

BP Fluor 405 Cadaverine

Protein or molecule with accessible carboxylic acid groups (to be labeled)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS) or Sulfo-NHS (optional, for increased efficiency)

Conjugation Buffer: MES, HEPES, or PBS at a pH range of 4.5-7.2. Avoid amine-containing

buffers like Tris.

Quenching Buffer: 1 M Tris-HCl, pH 8.0, or 1 M glycine.

Purification column (e.g., size-exclusion chromatography) appropriate for the labeled

molecule.
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Procedure:

Preparation of Reactants:

Dissolve the protein to be labeled in the conjugation buffer at a suitable concentration

(e.g., 1-10 mg/mL).

Prepare a stock solution of BP Fluor 405 Cadaverine in DMSO or DMF.

Freshly prepare a solution of EDC in the conjugation buffer. If using NHS, prepare a

solution of NHS in the same buffer.

Activation of Carboxylic Acids:

To the protein solution, add EDC and NHS (if used). A molar excess of 5-20 fold of EDC

and NHS over the protein is a good starting point.

Incubate the reaction mixture for 15-30 minutes at room temperature to activate the

carboxylic acid groups.

Conjugation Reaction:

Add the BP Fluor 405 Cadaverine stock solution to the activated protein solution. A molar

excess of 2-10 fold of the cadaverine derivative over the protein is recommended.

Incubate the reaction for 1-2 hours at room temperature, protected from light. The

incubation time may need to be optimized.

Quenching the Reaction:

Add the quenching buffer to the reaction mixture to stop the reaction by consuming any

unreacted EDC and NHS esters.

Incubate for 15-30 minutes at room temperature.

Purification of the Conjugate:
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Separate the labeled protein from unreacted dye and byproducts using a size-exclusion

chromatography column. The first colored fraction will typically be the labeled protein.

Alternatively, dialysis or tangential flow filtration can be used for purification.

Characterization:

Determine the degree of labeling (DOL) by measuring the absorbance of the purified

conjugate at 280 nm (for the protein) and at the excitation maximum of the dye (~399 nm).

Visualizations
The following diagram illustrates the key steps in the experimental workflow for labeling a

protein with BP Fluor 405 Cadaverine.
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Workflow for protein conjugation with BP Fluor 405 Cadaverine.

This diagram illustrates the chemical logic of the conjugation reaction, where BP Fluor 405
Cadaverine is coupled to a carboxylic acid.
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Chemical reaction logic for labeling carboxylic acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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